Cas no 44637-25-4 (2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide)

2,2,2-Trifluoro-N-hydroxyethanecarbonimidoyl bromide is a specialized fluorinated reagent used in organic synthesis, particularly for introducing trifluoromethylated imidoyl functionalities. Its key advantage lies in its reactivity as an electrophilic trifluoromethylating agent, enabling the construction of complex fluorinated molecules with high precision. The presence of both the trifluoromethyl and bromo groups enhances its utility in nucleophilic substitution and cross-coupling reactions. This compound is valuable in pharmaceutical and agrochemical research, where fluorinated motifs are often sought for their metabolic stability and bioavailability. Its stability under controlled conditions and compatibility with diverse reaction conditions further underscore its practicality in synthetic chemistry.
2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide structure
44637-25-4 structure
Product Name:2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide
CAS No:44637-25-4
MF:C2HBrF3NO
MW:191.934650182724
MDL:MFCD28974222
CID:2827904
PubChem ID:13307986
Update Time:2025-10-29

2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide
    • trifluoroacetohydroximoyl bromide
    • 2,2,2-Trifluoro-N-hydroxyethanimidoyl bromide
    • DTXSID30786623
    • 44637-25-4
    • MDL: MFCD28974222
    • Inchi: 1S/C2HBrF3NO/c3-1(7-8)2(4,5)6/h8H
    • InChI Key: JFRPJKPEZUJXMR-UHFFFAOYSA-N
    • SMILES: BrC(C(F)(F)F)=NO

Computed Properties

  • Exact Mass: 190.91936Da
  • Monoisotopic Mass: 190.91936Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.6Ų

2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide Pricemore >>

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Additional information on 2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide

Recent Advances in the Study of 2,2,2-Trifluoro-N-hydroxyethanecarbonimidoyl Bromide (CAS: 44637-25-4)

The compound 2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide (CAS: 44637-25-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential.

Recent studies have highlighted the role of 2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide as a versatile intermediate in the synthesis of fluorinated organic compounds. Its trifluoromethyl group and reactive bromine moiety make it particularly valuable for constructing complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating the synthesis of novel fluorinated inhibitors targeting key enzymes in inflammatory pathways, showcasing its potential in anti-inflammatory drug development.

In addition to its synthetic utility, researchers have explored the biological activities of derivatives of 2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives exhibit potent inhibitory effects against bacterial pathogens, including multidrug-resistant strains. These findings suggest that this compound could serve as a promising scaffold for developing new antibiotics to address the growing challenge of antimicrobial resistance.

Mechanistic studies have also shed light on the interactions of 2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide with biological targets. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses have provided detailed structural insights into its binding modes with proteins, offering valuable information for rational drug design. Computational modeling studies, as reported in a 2024 paper in the Journal of Chemical Information and Modeling, have further elucidated the thermodynamic and kinetic parameters governing these interactions, enhancing our understanding of its pharmacophoric features.

Despite these advancements, challenges remain in optimizing the stability and bioavailability of 2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide-derived compounds. Ongoing research is focused on modifying its chemical structure to improve its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically relevant therapeutics.

In conclusion, 2,2,2-trifluoro-N-hydroxyethanecarbonimidoyl bromide (CAS: 44637-25-4) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique properties and recent research breakthroughs underscore its potential as a key player in the development of next-generation pharmaceuticals. Future studies will likely explore its utility in additional therapeutic areas, further expanding its impact on the field of chemical biology and drug discovery.

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